Cas no 2060057-05-6 (Benzonitrile, 2-(1H-pyrazol-4-ylamino)-)

• Product Name: Benzonitrile, 2-(1H-pyrazol-4-ylamino)-
• CAS No: 2060057-05-6
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 5173746
• Update Time: 2025-06-08

Benzonitrile, 2-(1H-pyrazol-4-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(1H-pyrazol-4-ylamino)-

• Inchi： 1S/C10H8N4/c11-5-8-3-1-2-4-10(8)14-9-6-12-13-7-9/h1-4,6-7,14H,(H,12,13)
• InChI Key： QEGBMVYSSQBCFM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1NC1=CNN=C1

Additional information on Benzonitrile, 2-(1H-pyrazol-4-ylamino)-

Exploring the Potential of Benzonitrile, 2-(1H-pyrazol-4-ylamino)- (CAS No. 2060057-05-6) in Modern Chemical Research

In the ever-evolving landscape of chemical research, Benzonitrile, 2-(1H-pyrazol-4-ylamino)- (CAS No. 2060057-05-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolylamino and benzonitrile functional groups, offers a versatile scaffold for applications ranging from medicinal chemistry to material science. Researchers are increasingly drawn to its potential as a building block for designing novel pharmaceutical intermediates and functional materials, aligning with the growing demand for high-performance chemical entities.

The structural features of Benzonitrile, 2-(1H-pyrazol-4-ylamino)- make it particularly valuable in drug discovery. Its heterocyclic core and nitrile group provide sites for selective modifications, enabling the development of target-specific molecules. Recent studies highlight its role in modulating kinase inhibitors, a hot topic in oncology research. As the search for precision medicine intensifies, this compound’s ability to interact with biological targets positions it as a promising candidate for next-generation therapeutics.

Beyond pharmaceuticals, Benzonitrile, 2-(1H-pyrazol-4-ylamino)- is gaining traction in material science. Its aromatic system and electron-rich moieties contribute to the synthesis of advanced polymers and organic semiconductors. With the rise of green chemistry, researchers are exploring its utility in sustainable material design, addressing global concerns about eco-friendly alternatives. This dual applicability underscores its relevance in both life sciences and industrial innovation.

The synthesis and optimization of Benzonitrile, 2-(1H-pyrazol-4-ylamino)- also reflect advancements in catalytic methodologies. Modern techniques such as microwave-assisted synthesis and flow chemistry have improved its yield and purity, catering to the demand for scalable production. These innovations align with the broader shift toward process intensification in chemical manufacturing, a trend frequently searched by professionals in the field.

Safety and regulatory compliance remain paramount in handling Benzonitrile, 2-(1H-pyrazol-4-ylamino)-. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. This emphasis on responsible research resonates with the increasing focus on occupational health and environmental stewardship in scientific communities.

In summary, Benzonitrile, 2-(1H-pyrazol-4-ylamino)- (CAS No. 2060057-05-6) represents a multifaceted tool for modern chemistry. Its applications in drug development, material engineering, and catalytic processes highlight its adaptability to current scientific challenges. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of innovative chemical solutions.